Cas no 892849-22-8 (N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-2-methoxybenzamide)

• Product Name: N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-2-methoxybenzamide
• CAS No: 892849-22-8
• MF: C₁₇H₁₄N₂O₄S
• MW: 342.369062900543
• CID: 6057271
• PubChem ID: 7189883
• Update Time: 2025-07-23

N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-2-methoxybenzamide
• N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-2-methoxybenzamide
• N-{10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),5,8-tetraen-5-yl}-2-methoxybenzamide
• REGID_FOR_CID_7189883
• cid_7189883
• N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-2-methoxy-benzamide
• MLS000419565
• BDBM49884
• CHEMBL1351929
• AKOS017107330
• N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-2-methoxybenzamide
• HMS2243G12
• 892849-22-8
• SMR000320309
• F1822-0574

• Inchi： 1S/C17H14N2O4S/c1-21-12-5-3-2-4-10(12)16(20)19-17-18-11-8-13-14(9-15(11)24-17)23-7-6-22-13/h2-5,8-9H,6-7H2,1H3,(H,18,19,20)
• InChI Key： RXKONCCSUNTPRJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC3OCCOC=3C=C2S1)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 342.06742811g/mol
• Monoisotopic Mass: 342.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 97.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-2-methoxybenzamide

Comprehensive Overview of N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-2-methoxybenzamide (CAS No. 892849-22-8)

The compound N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-2-methoxybenzamide, identified by its CAS No. 892849-22-8, represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and material science applications. Its intricate molecular framework, featuring a tricyclic core with oxygen, sulfur, and nitrogen heteroatoms, has garnered attention for its unique physicochemical properties. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

In the context of modern medicinal chemistry, the 2-methoxybenzamide moiety of this compound is of particular interest. This functional group is frequently associated with bioactivity, as seen in analogs like PARP inhibitors and kinase modulators. The presence of a thia-azatricyclo system further enhances its potential as a scaffold for drug design, offering opportunities for structure-activity relationship (SAR) studies. Recent literature highlights similar structures in the development of neuroprotective agents and anti-inflammatory compounds, making this molecule a candidate for high-throughput screening campaigns.

From a synthetic chemistry perspective, CAS No. 892849-22-8 poses intriguing challenges due to its polycyclic architecture. The 10,13-dioxa-4-thia-6-azatricyclo framework requires meticulous ring-closing strategies, often employing transition-metal catalysis or microwave-assisted synthesis—topics frequently searched in organic chemistry forums. Computational studies using density functional theory (DFT) suggest that the compound's conformational rigidity may contribute to its selective binding properties, a feature highly valued in fragment-based drug discovery.

The pharmacokinetic profile of such heterocyclic amides is another area of active investigation. With growing interest in BBB permeability (blood-brain barrier) for CNS-targeted drugs, the logP and polar surface area of this molecule are being computationally modeled. These parameters are critical for researchers querying terms like "improving drug bioavailability" or "CNS drug design principles"—trending topics in pharmaceutical SEO.

Industrial applications extend beyond biomedicine. The compound's electron-rich heterocycles show promise in organic electronics, particularly as charge-transport materials for OLEDs. This aligns with the surge in searches for "sustainable semiconductor materials" and "green chemistry in electronics". Analytical characterization via LC-MS and NMR (common techniques searched by chemists) confirms its stability under various conditions, supporting its utility in material science innovations.

Environmental considerations are also paramount. The compound's biodegradability potential and eco-toxicity profile are being evaluated using QSAR models, addressing the green chemistry movement's demand for benign-by-design molecules. Such studies respond to frequent queries about "sustainable synthetic routes" and "environmental impact assessment of new chemicals"—key concerns in modern chemical regulation discussions.

In conclusion, N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}-2-methoxybenzamide (CAS 892849-22-8) exemplifies the convergence of medicinal chemistry, materials science, and environmental sustainability. Its multifaceted applications—from drug discovery scaffolds to advanced materials—position it as a compelling subject for both academic research and industrial development, resonating with today's emphasis on multi-target therapeutics and green innovation.